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Compound of Interest

Compound Name: 1-Nitropyrazole

Cat. No.: B188897 Get Quote

Essential Safety and Handling Guide for 1-
Nitropyrazole
This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 1-Nitropyrazole (CAS No: 7119-95-1). The following procedural

guidance is intended for researchers, scientists, and professionals in drug development to

ensure safe laboratory operations.

Hazard Identification and Safety Data
1-Nitropyrazole is a chemical compound that requires careful handling due to its potential

health hazards. The primary risks associated with this compound are acute toxicity if

swallowed, skin and eye irritation, and respiratory irritation.[1][2]

Signal Word:Warning[1][2][3][4][5]

The table below summarizes the key hazard information as per the Globally Harmonized

System (GHS).
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Hazard Class Hazard Statement GHS Code

Acute Toxicity, Oral (Category

4)
Harmful if swallowed H302

Skin Corrosion/Irritation

(Category 2)
Causes skin irritation H315

Serious Eye Damage/Eye

Irritation (Category 2)
Causes serious eye irritation H319

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory system

May cause respiratory irritation H335

Data sourced from multiple safety data sheets.[1][2][5][6]

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety, the following PPE is mandatory when

handling 1-Nitropyrazole.
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Protection Type Specific Recommendations Rationale

Eye Protection

Wear tight-sealing safety

goggles or chemical safety

goggles with side-shields as

described by OSHA or EN166

standards.[7][8]

Prevents eye contact and

serious irritation.[2][3]

Hand Protection

Wear appropriate protective

gloves.[1][3][7] Inspect gloves

prior to use and use proper

removal techniques to avoid

skin contact.[9]

Prevents skin irritation.[2][3]

Respiratory Protection

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator (such as a

dust mask type N95) if

ventilation is inadequate,

exposure limits are exceeded,

or irritation is experienced.[1]

[8]

Protects against respiratory

tract irritation.[1][2]

Body Protection

Wear a lab coat or other

protective clothing to prevent

skin exposure.[3][7][8]

Minimizes the risk of accidental

skin contact.

General Safety

Ensure that eyewash stations

and safety showers are readily

accessible and in close

proximity to the workstation.[4]

[7][8]

Provides immediate

decontamination in case of

accidental exposure.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational workflow is critical for safety. The following steps outline the

procedure for handling 1-Nitropyrazole from receipt to use.

Step 1: Receiving and Storage
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Upon receipt, visually inspect the container for any damage or leaks.

Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.[8][9]

[10]

Keep it away from incompatible materials such as strong oxidizing agents, acids, and bases.

[4][8][11]

Step 2: Preparation for Use

Always handle 1-Nitropyrazole inside a certified chemical fume hood to ensure adequate

ventilation.[8][11]

Before handling, put on all required PPE as detailed in the table above.

Prepare all necessary equipment and materials in the fume hood to minimize movement and

potential for spills.

Step 3: Weighing and Handling

When weighing the solid, take care to avoid creating dust.[3][8][9]

Use appropriate tools (e.g., spatula) for transfers.

Do not eat, drink, or smoke in the handling area.[8][9]

Avoid direct contact with eyes, skin, and clothing.[3][8][10]

Step 4: Post-Handling

Wash hands and any exposed skin thoroughly with soap and water immediately after

handling.[3][8][9]

Clean the work area and any equipment used.

Securely close the container and return it to its designated storage location.[8][10]

Disposal Plan
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Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

All solid waste contaminated with 1-Nitropyrazole (e.g., weighing paper, gloves, paper

towels) must be collected in a dedicated, clearly labeled hazardous waste container.

Solutions containing 1-Nitropyrazole should be collected in a separate, compatible, and

leak-proof hazardous waste container.[12]

Never dispose of 1-Nitropyrazole or its waste down the drain or in regular trash.[3][4][7][9]

[10]

Container Management:

Empty containers must be triple-rinsed with a suitable solvent. The rinseate must be

collected and disposed of as hazardous waste.[12]

Keep waste containers closed except when adding waste.[12]

Final Disposal:

All waste must be disposed of through an approved waste disposal plant.[4][8]

Follow all local, regional, and national regulations for hazardous waste disposal.[3][4]

Workflow Visualization
The following diagram illustrates the logical workflow for the safe handling and disposal of 1-
Nitropyrazole.
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1. Preparation
- Verify fume hood function

- Don appropriate PPE

2. Handling
- Weigh and transfer in hood

- Avoid dust generation

3. Post-Handling
- Clean workspace

- Wash hands thoroughly

5. Waste Collection
- Segregate solid & liquid waste
- Use labeled, sealed containers

Generate Waste

4. Storage
- Tightly seal container

- Return to cool, dry, ventilated area

END

Process Complete

6. Final Disposal
- Arrange pickup by certified waste handler

- Follow institutional protocols

Waste Removed

START
(Receive Chemical)

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of 1-Nitropyrazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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